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Compound of Interest

Compound Name: Lasamide

Cat. No.: B1675832

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Lasamide. The following procedural
guidance is designed to ensure the safe handling, use, and disposal of this compound,
fostering a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Lasamide is a white to almost white powder or crystal that can cause skin, eye, and respiratory
irritation.[1][2] Adherence to proper PPE protocols is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment[1]
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Protection Level Equipment

Chemical safety goggles or a full-face shield
Eye/Face should be used where there is a possibility of

dust generation or splashing of solutions.[1]

Chemical-resistant gloves (e.g., nitrile) and a lab

coat or suitable protective clothing are required
Skin to prevent skin contact.[1] For tasks with a

higher risk of exposure, waterproof boots should

be worn.

In well-ventilated areas, respiratory protection

may not be necessary for handling small
Respiratory quantities. However, if dust is generated or

ventilation is inadequate, a suitable respiratory

equipment should be worn.

Safe Handling and Operational Plan
A systematic approach to handling Lasamide is crucial for maintaining a safe laboratory
environment.

Pre-Handling Checklist:

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
Lasamide SDS.

o Ensure Proper Ventilation: Work should be conducted in a well-ventilated area, preferably
within a chemical fume hood, especially when handling powders to minimize dust

generation.

o Gather all necessary PPE: Confirm that all required personal protective equipment is readily

available and in good condition.

o Locate Emergency Equipment: Ensure easy access to an eyewash station and a quick-

drench shower.
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Step-by-Step Handling Procedure:

e Don PPE: Put on a lab coat, chemical safety goggles, and gloves before handling the
compound.

e Weighing and Transferring:

o Carefully weigh the desired amount of Lasamide in a designated area, avoiding the
creation of dust.

o Use a spatula or other appropriate tool for transferring the solid.
o Keep the container tightly closed when not in use.
e Preparing Solutions:
o When dissolving Lasamide, slowly add the solid to the solvent to prevent splashing.
o Lasamide is slightly soluble in DMSO and heated Methanol.
e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.
o Clean all equipment and the work area to remove any residual contamination.
o Remove and properly store or dispose of PPE.

Physical and Chemical Properties

Understanding the physical and chemical properties of Lasamide is essential for its safe
handling and storage.
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Property Value
Appearance White to Almost white powder or crystals
Melting Point 230°C to 232°C
Relative Density 1.75 (Predicted)
N Slightly soluble in DMSO, Slightly soluble in
Solubility
heated Methanol
- Stable under ordinary conditions of use and
Stability

storage

Emergency Procedures and Disposal Plan

In the event of an emergency, immediate and appropriate action is critical.
Spill Response:

» Evacuate: If the spill is large or in a poorly ventilated area, evacuate all non-essential
personnel.

¢ Ventilate: Increase ventilation to the area.

» Contain: Wearing appropriate PPE, use appropriate tools to put the spilled solid in a
convenient waste disposal container. Avoid dust formation and breathing the dust.

o Clean: Decontaminate the spill area according to your institution's established procedures.

o Dispose: The spilled material and any contaminated cleaning materials should be placed in a
labeled, sealed container for hazardous waste disposal.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Get medical attention immediately.
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Get medical attention.

Disposal Plan: All Lasamide waste, including unused product and contaminated materials,
should be disposed of as hazardous waste.

» Solid Waste: Collect solid Lasamide and any contaminated disposable labware (e.g., weigh
boats, gloves) in a designated, clearly labeled hazardous waste container.

» Liquid Waste: Solutions of Lasamide should be collected in a separate, labeled hazardous
waste container.

» Arrangements: Follow your institution's and local regulations for the final disposal of chemical
waste. Contact your Environmental Health and Safety (EHS) department for specific

guidance.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates the key steps and decision points for safely handling
Lasamide in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Lasamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Lasamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675832#personal-protective-equipment-for-
handling-lasamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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